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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B1276659 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like 2-
Bromobenzaldoxime. This guide provides immediate, essential safety protocols and logistical

information to foster a secure and efficient research environment. Adherence to these

guidelines is critical for personal safety and the integrity of experimental outcomes.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Bromobenzaldoxime is presented below, offering

a clear reference for its physical and chemical characteristics.

Property Value References

Molecular Formula C₇H₆BrNO

Molecular Weight 200.04 g/mol

Appearance White to yellow solid [1]

Melting Point 55-58 °C (131-136.4 °F) [1][2]

Boiling Point Not available [1]

Flash Point 108 °C (226.4 °F) [1]

Solubility Low water solubility [3][4]
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Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromobenzaldoxime is classified with several hazards that necessitate stringent safety

measures. The primary hazards include:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2][4]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][4][5]

Serious Eye Damage/Eye Irritation (Category 2/2A): Causes serious eye irritation.[2][4][5]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[2][4][5]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[2]

To mitigate these risks, the following personal protective equipment is mandatory when

handling 2-Bromobenzaldoxime:

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against splashes and

dust particles.[5][6]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber), inspected

before use. Fire/flame-resistant

and impervious clothing or lab

coat.

Prevents skin contact and

absorption.[5][6]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If dust is generated or

ventilation is inadequate, a

NIOSH-approved respirator for

dusts is required.[2]

Minimizes inhalation of dust or

vapors.[6]
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2-Bromobenzaldoxime is crucial for safety and

experimental success. The following protocol outlines the procedural steps for its use, from

preparation to disposal.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the specific experiment.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and operational.[3]

Ventilation: Work in a well-ventilated area, with a certified chemical fume hood being the

preferred workspace.

PPE Donning: Put on all required personal protective equipment as specified in the table

above.

2. Handling the Compound:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[5]

Minimize Dust: Avoid the formation of dust and aerosols during handling.[5]

Safe Practices: Do not eat, drink, or smoke in the handling area.[2][6] Wash hands and any

exposed skin thoroughly after handling.[2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3] The

compound is also noted to be sensitive to light, moisture, and air.[3][4]

3. Spill Management:

Evacuate: In case of a spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.
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Containment: For solid spills, sweep up the material and place it into a suitable, labeled

container for disposal.[3][4] Avoid generating dust.

Decontamination: Clean the spill area thoroughly.

4. Disposal Plan:

Waste Classification: All waste containing 2-Bromobenzaldoxime must be treated as

hazardous waste.

Chemical Waste: Dispose of the compound and any contaminated materials in a designated,

labeled hazardous waste container.[3] The container must be kept closed and stored in a

secure, well-ventilated area.

Contaminated PPE: Disposable PPE, such as gloves and lab coats, that has been

contaminated should be placed in a sealed bag and disposed of as hazardous waste.[6]

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations. Do not empty into drains.[3]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of 2-
Bromobenzaldoxime, from initial preparation to final disposal, emphasizing the critical safety

checkpoints.
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1. Pre-Handling

2. Handling

3. Post-Handling & Disposal
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Safe handling workflow for 2-Bromobenzaldoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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